2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone

• IUPAC Name: 2,3-dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone
• InChI: InChI=1S/C16H13N3O/c20-16(13-11-18-9-4-3-7-15(18)17-13)19-10-8-12-5-1-2-6-14(12)19/h1-7,9,11H,8,10H2
• InChI Key: STYRQTGRFCHLBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)C3=CN4C=CC=CC4=N3
• Molecular Formula: C16H13N3O
• Molecular Weight: 263.29 g/mol

Description

2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use as a research tool. In

Mechanism of Action

The mechanism of action of 2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone is not fully understood. However, it is believed to bind to the MDM2 protein through interactions with the imidazole and indole rings of the compound. This binding may disrupt the interaction between MDM2 and p53, leading to increased levels of p53 and potential anti-tumor effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone are still being studied. However, it has been shown to have potential anti-tumor effects through its interactions with the MDM2 protein. Additionally, this compound may have other effects on cellular processes that are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone in lab experiments is its potential as a tool for studying protein-protein interactions. Specifically, its ability to bind to the MDM2 protein may be useful for studying the regulation of the tumor suppressor protein p53. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone. One area of interest is further exploration of its potential as a tool for studying protein-protein interactions, particularly in the context of cancer research. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound, which may lead to the development of new therapeutic strategies. Finally, the synthesis method for this compound may be optimized to improve yields and reduce costs, which could make it more widely available for scientific research.

Synthesis Methods

The synthesis of 2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone involves the reaction of indole-2-carboxylic acid with 2-chloro-4,5-dihydroimidazole and subsequent reduction with sodium borohydride. This method has been reported in the literature and has been used to produce the compound in both small and large quantities.

Scientific Research Applications

2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone has been studied for its potential applications in scientific research. One area of interest is its potential as a tool for studying protein-protein interactions. This compound has been shown to bind to the MDM2 protein, which is involved in the regulation of the tumor suppressor protein p53. By binding to MDM2, 2,3-Dihydroindol-1-yl(imidazo[1,2-a]pyridin-2-yl)methanone may be able to disrupt the interaction between MDM2 and p53, leading to increased levels of p53 and potential anti-tumor effects.